2-amino-6-(hydroxymethyl)-1H-quinazolin-4-one

• IUPAC Name: 2-amino-6-(hydroxymethyl)-1H-quinazolin-4-one
• InChI: InChI=1S/C9H9N3O2/c10-9-11-7-2-1-5(4-13)3-6(7)8(14)12-9/h1-3,13H,4H2,(H3,10,11,12,14)
• InChI Key: CUBSZXGUJBRPRO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C1CO)C(=O)N=C(N2)N
• Molecular Formula: C9H9N3O2
• Molecular Weight: 191.19 g/mol

Description

2-amino-6-(hydroxymethyl)-1H-quinazolin-4-one is a chemical compound listed in the PubChem database. It is known for its unique properties and applications in various scientific fields. The compound’s structure and characteristics make it a subject of interest for researchers and industries alike.

Chemical Reactions Analysis

2-amino-6-(hydroxymethyl)-1H-quinazolin-4-one undergoes various types of chemical reactions, including oxidation, reduction, and substitution. Common reagents used in these reactions include oxidizing agents, reducing agents, and nucleophiles. The major products formed from these reactions depend on the specific conditions and reagents used.

Scientific Research Applications

2-amino-6-(hydroxymethyl)-1H-quinazolin-4-one has a wide range of scientific research applications. In chemistry, it is used as a reagent in various synthetic processes. In biology, it may be used in studies involving cellular mechanisms and interactions. In medicine, it could be explored for its potential therapeutic effects. Industrial applications may include its use in the production of specialized materials or chemicals.

Mechanism of Action

The mechanism of action of 2-amino-6-(hydroxymethyl)-1H-quinazolin-4-one involves its interaction with specific molecular targets and pathways. The compound exerts its effects by binding to these targets, leading to a series of biochemical reactions that result in its observed effects. The exact molecular targets and pathways involved can vary depending on the specific application and context.

Comparison with Similar Compounds

2-amino-6-(hydroxymethyl)-1H-quinazolin-4-one can be compared with other similar compounds to highlight its uniqueness. Similar compounds may include those with comparable structures or functional groups. The comparison can help in understanding the distinct properties and potential advantages of this compound over other compounds.

Conclusion

This compound is a versatile compound with significant potential in various scientific and industrial applications. Its unique properties and the ability to undergo diverse chemical reactions make it a valuable subject of study. Further research and exploration of its applications can lead to new discoveries and advancements in multiple fields.